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Compound of Interest

Compound Name: Cholesteryl heneicosanoate

Cat. No.: B15601108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Cholesteryl heneicosanoate, a

cholesteryl ester of significant interest in various research and development fields, including

materials science and drug delivery. This document outlines commercially available sources,

key technical data, and representative experimental protocols for its characterization and

application.

Commercial Availability
Cholesteryl heneicosanoate is available from specialized chemical suppliers catering to the

research and pharmaceutical industries. One such supplier is MedChemExpress, which

provides the compound with a detailed Certificate of Analysis. While other vendors may list this

product, availability can be inconsistent. Researchers are advised to verify stock and lead times

directly with suppliers.

Technical Data
The following table summarizes the key physicochemical properties of Cholesteryl
heneicosanoate, compiled from commercially available data. This information is crucial for

experimental design, formulation development, and quality control.
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Property Value Source

Chemical Name
Cholest-5-en-3-ol (3β)-,3-

heneicosanoate
MedChemExpress[1]

CAS Number 238413-60-0 MedChemExpress[1]

Molecular Formula C₄₈H₈₆O₂ MedChemExpress[1]

Molecular Weight 695.20 g/mol MedChemExpress[1]

Purity 99.0% MedChemExpress[1]

Appearance White to off-white solid MedChemExpress[1]

Storage Conditions
Powder: -20°C (3 years), 4°C

(2 years)
MedChemExpress[1]

In solvent: -80°C (6 months),

-20°C (1 month)
MedChemExpress[1]

Experimental Protocols
While specific, validated protocols for Cholesteryl heneicosanoate are not widely published,

the following sections provide detailed methodologies for common applications and analytical

techniques for cholesteryl esters. These can be adapted by researchers for use with

Cholesteryl heneicosanoate.

Preparation of Cholesteryl Ester Liquid Crystals
Cholesteryl esters are well-known for their liquid crystalline properties, which are sensitive to

temperature and pressure. The following is a general procedure for the preparation of a

cholesteryl ester-based liquid crystal mixture, which can be adapted to include Cholesteryl
heneicosanoate to investigate its mesophase behavior.

Objective: To prepare a liquid crystal mixture and observe its thermochromic properties.

Materials:

Cholesteryl oleyl carbonate
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Cholesteryl pelargonate

Cholesteryl benzoate

Glass vials

Heat gun or oven

Petri dish

Black plastic sheet

Clear plastic shipping tape

Procedure:

Weigh and place the desired ratios of cholesteryl esters into a clean glass vial. A starting

point could be a mixture of Cholesteryl oleyl carbonate (0.65 g), Cholesteryl pelargonate

(0.25 g), and Cholesteryl benzoate (0.10 g).[2]

Gently heat the vial using a heat gun or in an oven until the solid mixture melts into a

homogenous liquid.[2]

While the mixture is in its liquid state, a small amount can be transferred to the inside of a

Petri dish using a wooden applicator stick.

Place a small piece of black plastic over the liquid crystal mixture and seal it with clear

shipping tape.[3]

Allow the mixture to cool to room temperature. The material will exhibit different colors as it

passes through its liquid crystal phase.[2]

The temperature-dependent color changes can be observed by gently warming or cooling

the prepared slide.[3]

Analysis of Cholesteryl Esters by High-Performance
Liquid Chromatography (HPLC)
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HPLC is a powerful technique for the separation, identification, and quantification of cholesteryl

esters in various matrices. The following protocol describes a reversed-phase HPLC method

that can be optimized for the analysis of Cholesteryl heneicosanoate.

Objective: To develop an HPLC method for the analysis of Cholesteryl heneicosanoate.

Instrumentation and Materials:

High-Performance Liquid Chromatograph with a UV detector

Reversed-phase C18 column (e.g., µBondapak C18, 10 µm)

Isopropanol (HPLC grade)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Cholesteryl heneicosanoate standard

Samples for analysis

Procedure:

Standard Preparation: Prepare a stock solution of Cholesteryl heneicosanoate in a suitable

solvent such as isopropanol. From the stock solution, prepare a series of dilutions to create a

calibration curve.

Sample Preparation: For cellular or tissue samples, a lipid extraction is required. A common

method is the Folch extraction using chloroform and methanol. For formulated samples like

lipid nanoparticles, a simple dilution in the mobile phase may be sufficient.

Chromatographic Conditions:

Mobile Phase: A common mobile phase for cholesteryl ester separation is a mixture of

isopropanol and acetonitrile. A starting point could be a 50:50 (v/v) mixture. For more polar

analytes, water can be added to the mobile phase (e.g., isopropanol:acetonitrile:water

60:30:10).
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Flow Rate: A typical flow rate is 1.0 - 1.5 mL/min.

Detection: Cholesteryl esters can be detected at low UV wavelengths, typically around

200-210 nm.

Column Temperature: Maintain the column at a constant temperature, for instance, 30°C,

to ensure reproducible retention times.

Analysis: Inject the prepared standards and samples into the HPLC system. Identify the peak

corresponding to Cholesteryl heneicosanoate based on the retention time of the standard.

Quantify the amount of Cholesteryl heneicosanoate in the samples by comparing the peak

area to the calibration curve.

Visualizations
The following diagrams illustrate key conceptual frameworks relevant to the study and

application of Cholesteryl heneicosanoate.
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Caption: Experimental workflow for Cholesteryl heneicosanoate.
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Caption: Role of cholesteryl esters in lipid nanoparticle-mediated drug delivery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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